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For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium hydride (CaH-2) is a saline hydride widely recognized for its potent desiccating and
reducing capabilities.[1][2][3] As a versatile reagent, it finds applications ranging from the
rigorous drying of aprotic solvents to the synthesis of fine chemicals and metal powders.[3][4]
[5] However, the efficacy and safety of CaHz are profoundly dependent on its purity.
Commercially, CaH: is available in various grades, most commonly “technical” and "pure" (or
reagent) grades. For the discerning scientist, particularly in the fields of pharmaceutical
development and high-stakes research, understanding the nuanced differences between these
grades is not merely a matter of academic interest but a critical determinant of experimental
success, reproducibility, and safety.

This guide provides a comprehensive examination of the distinct physical and chemical
characteristics of pure versus technical grade calcium hydride. We will delve into how common
impurities influence reactivity, explore the causality behind handling protocols, and present
methodologies for quality assessment, empowering researchers to make informed decisions in
reagent selection and application.
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Genesis of Grades: Synthesis and Impurities

Calcium hydride is predominantly synthesized by the direct combination of elemental calcium
and hydrogen gas at elevated temperatures (300-400°C).[1][6][7]

Ca (s) + Hz (g) —» CaHz (s)

The grade of the final product is largely dictated by the purity of the starting calcium metal and
the stringency of the reaction and handling conditions.

» Technical Grade: This grade is produced for general industrial applications where high purity
is not the primary concern.[8][9][10] Consequently, it contains a higher percentage of
impurities. The most common impurities are unreacted calcium metal (up to 6%) and a
surface layer of calcium oxide (CaO) and/or calcium hydroxide (Ca(OH)z), formed from
exposure to air and moisture[11][12]. The commercial product typically contains 90-96%
CaH2.[11]

o Pure/Reagent Grade: Intended for laboratory synthesis and analytical work, this grade is
produced using purer starting materials under more controlled, inert conditions to minimize
contamination.[8][13] Purity levels are typically 295% (by gas-volumetric analysis) and can
reach 99.99% for trace metals basis grades.[14]

Part 1: A Comparative Analysis of Physical
Characteristics

The presence of impurities in technical grade CaH: leads to discernible differences in its
physical properties when compared to its pure counterpart. These distinctions are often the first
line of identification for a researcher.

Caption: Core physical property differences between CaH:z grades.

Table 1: Comparative Physical Properties of Pure vs. Technical Grade CaH:
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Pure Calcium

Technical Grade

Rationale for

Property . . . .
Hydride Calcium Hydride Difference
) The grey color is
White or colorless ) ] o
) Grey or grayish-white primarily due to the
crystalline
Appearance ) powder, granules, or presence of unreacted
powder/prisms.[1][3] ] )
lumps.[6][11] metallic calcium.[11]
[12][15]
[12]
The CAS number
identifies the core
CAS Number 7789-78-8[4][14] 7789-78-8[4][14] _ _
chemical entity, not
the grade.
42.094 g/mol (for the The molecular weight
_ 42.094 g/mol [1][11] _
Molecular Weight [16] CaHz component)[1] is a constant for the
[11][16] CaHz molecule itself.
The density can be
slightly lower and
) 1.7 - 1.9 g/lcm3[6][11] more variable due to
Density ~1.9 g/cm3[1][17]
[18] the presence of lower-
density impurities like
CaO and Ca(OH)a.
_ _ Impurities can lower
Variable, often cited ) ]
) ] N the melting point and
) ) 816 °C (in a hydrogen  with decomposition
Melting Point promote

atmosphere)[1][6][18]

around 675 °C.[19]
[20]

decomposition at

lower temperatures.

Crystal Structure

Orthorhombic[2][11]

Primarily
Orthorhombic[2][11]

The bulk material
retains the
orthorhombic structure
of CaHz, but impurities
may exist as separate

phases.
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Part 2: Divergent Chemical Characteristics and
Reactivity

The chemical behavior of CaHz is where the distinction between grades becomes most critical.
Impurities in the technical grade product can alter reaction kinetics, introduce contaminants,
and pose unforeseen safety hazards.

Reactivity with Protic Solvents (e.g., Water, Alcohols)

The primary chemical reaction of interest is the vigorous, exothermic reaction with water to
produce calcium hydroxide and flammable hydrogen gas.[6][18][21]

CaH:z (s) + 2H20 (I) —» Ca(OH)2 (ag/s) + 2H= (g)

o Pure Grade: The reaction is clean and predictable. The stoichiometry is reliable, making pure
CaH: an excellent source for generating a known quantity of high-purity hydrogen gas.[5] Its
reaction rate is typically fast and consistent.

» Technical Grade: The reaction can be misleading.

o Slower Onset: A surface layer of calcium oxide/hydroxide can passivate the particles,
initially slowing the reaction rate. This can give a false sense of security before the
reaction proceeds vigorously.

o Side Reactions: Unreacted metallic calcium also reacts with water, but with different
stoichiometry and thermal profile: Ca (s) + 2H20 (I) - Ca(OH)z (ag/s) + Hz (g).

o Inaccurate Gas Yield: The presence of non-hydride impurities means that a given mass of
technical grade material will liberate less hydrogen than the theoretical amount,
complicating its use as a quantitative hydrogen source.

Similarly, with alcohols, both grades react to form the corresponding calcium alkoxide and
hydrogen gas.[1][7][18]

CaH: (s) + 2ROH (I) —» Ca(OR)2 + 2Hz2 ()
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In drug development, where solvents must be rendered anhydrous, the use of technical grade
CaHz2 can introduce basic CaO impurities, which could catalyze unwanted side reactions or
degradation of sensitive substrates.

Performance as a Reducing Agent

Calcium hydride is used to reduce metal oxides to their respective metals at high temperatures
(600-1000°C).[1][3]

o Pure Grade: Provides a more efficient and controlled reduction, minimizing the introduction
of impurities into the final metal product. This is critical in the synthesis of high-purity metals
for electronics or specialized alloys.[13]

» Technical Grade: The presence of CaO means a portion of the reagent is already in an
oxidized state, reducing its overall reducing capacity. Furthermore, impurities from the
technical grade material can be incorporated into the target metal, altering its properties.

Technical Grade CaHz Used in Synthesis

Technical Grade CaH2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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